Cas no 270062-88-9 (Fmoc-4-nitro-L-β-homophenylalanine)

• Product Name: Fmoc-4-nitro-L-β-homophenylalanine
• CAS No: 270062-88-9
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• MDL: MFCD01861018
• CID: 67386
• PubChem ID: 2761596
• Update Time: 2025-05-27

Fmoc-4-nitro-L-β-homophenylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-nitrophenyl)butanoic acid
• (S)-N-(9-Fluorenylmethyloxycarbonyl)-3-amino-4-(4-nitrophenyl)butyric acid
• FMOC-(S)-3-AMINO-4-(4-NITRO-PHENYL)-BUTYRIC ACID
• Fmoc-(S)-3-Amino-4-(4-nitrophenyl)-butyric acid
• Fmoc-4-nitro-L-beta-homophenylalanine
• Fmoc-4-nitro-L-β-homophenylalanine
• Fmoc-β-HoPhe(4-NO2)-OH
• (S)-3-(Fmoc-amino)-4-(4-nitrophenyl)butyric acid
• 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-4-(4
• FMOC-(S)-3-AMINO-4-(4-NITROPHENYL)BUTANOIC ACID
• Fmoc-(S)-3-Amino-4-(4-nitrophenyl)butyricacid
• Fmoc-b-HoPhe(4-NO2)-OH
• FMOC-PHE(4-NO2)-(C*CH2)OH
• RARECHEM AK PT F061
• (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-(4-nitrophenyl)butanoic acid
• Fmoc-(S)-3-Amino-4-(4-nitrophenyl)butyric acid
• F15052
• 062F889
• A877069
• (S)-3-(Fmoc-amino)-4-(4-nitrophenyl)butanoic acid
• FMOC-(S)-3-AMINO-4-(4-N
• CS-0062158
• EN300-816986
• MFCD01861018
• (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(4-nitrophenyl)butanoic acid
• AKOS015948824
• DTXSID701141066
• (3S)-3-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)-4-(4-NITROPHENYL)BUTANOIC ACID
• FMOC-(S)-3-AMINO-4-(4-NITROPHENYL)-BUTYRICACID
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-nitrophenyl)butanoicacid
• AC-22244
• PS-12256
• (betaS)-beta-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-4-nitrobenzenebutanoic acid
• 270062-88-9
• (3S)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-(4-nitrophenyl)butanoic acid
• (I(2)S)-I(2)-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-4-nitrobenzenebutanoic acid

• MDL： MFCD01861018
• Inchi： 1S/C25H22N2O6/c28-24(29)14-17(13-16-9-11-18(12-10-16)27(31)32)26-25(30)33-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,17,23H,13-15H2,(H,26,30)(H,28,29)/t17-/m0/s1
• InChI Key： HBORLQMDGYDDBJ-KRWDZBQOSA-N
• SMILES： O(C(N[C@H](CC(=O)O)CC1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.14800
• Monoisotopic Mass: 446.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 121

Experimental Properties

• Density: 1.345
• Boiling Point: 703.4°Cat760mmHg
• Flash Point: 379.2°C
• Refractive Index: 1.64
• PSA: 121.45000
• LogP: 5.43340

Fmoc-4-nitro-L-β-homophenylalanine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-4-nitro-L-β-homophenylalanine

Comprehensive Guide to Fmoc-4-nitro-L-β-homophenylalanine (CAS No. 270062-88-9): Properties, Applications, and Industry Trends

Fmoc-4-nitro-L-β-homophenylalanine (CAS No. 270062-88-9) is a specialized non-natural amino acid derivative widely utilized in peptide synthesis, drug discovery, and bioconjugation. Its unique structural features, including the Fmoc-protected amine group and nitro-functionalized aromatic ring, make it invaluable for designing peptidomimetics and bioactive compounds. This article explores its chemical properties, synthetic applications, and relevance in cutting-edge research areas like targeted drug delivery and PROTAC technology.

The growing demand for modified amino acids in pharmaceutical development has positioned Fmoc-4-nitro-L-β-homophenylalanine as a key building block. Researchers frequently search for "Fmoc amino acid solubility", "nitrophenylalanine applications", and "β-homoamino acid stability" – all critical aspects addressed by this compound. Its orthogonal protection strategy (Fmoc group) enables seamless integration into solid-phase peptide synthesis (SPPS) workflows, particularly for creating constrained peptides or protein-protein interaction inhibitors.

Recent studies highlight the compound's role in developing fluorescent probes and enzyme substrates, leveraging its nitro group's electron-withdrawing properties. The β-homologation of the phenylalanine backbone enhances metabolic stability compared to natural amino acids – a feature highly sought after in peptide-based therapeutics. Analytical data shows excellent compatibility with common HPLC purification methods and mass spectrometry characterization, addressing common researcher concerns about "modified amino acid purification".

In material science applications, CAS 270062-88-9 serves as a precursor for self-assembling peptides with potential in nanotechnology and tissue engineering. The nitro group allows subsequent reduction to amines or conversion to other functionalities, enabling diverse post-synthetic modifications. This aligns with current trends in "click chemistry in peptide synthesis" and "multifunctional biomaterials". Storage recommendations typically suggest -20°C under inert atmosphere to maintain stability, a frequent query among purchasers.

The compound's chiral purity (>98% ee) makes it particularly valuable for asymmetric synthesis and chiral catalyst development. Manufacturers have optimized production to meet increasing demand from contract research organizations (CROs) and academic labs working on peptide vaccines and GPCR-targeting drugs. Quality control typically involves NMR, HPLC, and optical rotation measurements to ensure batch-to-batch consistency.

Emerging applications in chemical biology exploit the compound's ability to introduce photo-crosslinkable moieties or serve as a spin label attachment point for EPR studies. These advanced uses respond to growing interest in "site-specific protein labeling" and "structural biology tools". The β-amino acid structure also confers resistance to proteolytic degradation, addressing a major challenge in peptide drug development.

From a commercial perspective, Fmoc-4-nitro-L-β-homophenylalanine remains a high-value specialty chemical with stable pricing due to controlled synthesis complexity. Suppliers often provide technical support regarding "Fmoc deprotection conditions" and "compatibility with resin-based synthesis", reflecting common user inquiries. The compound's MSDS data confirms it as a non-hazardous material under standard handling conditions, facilitating international shipping and regulatory compliance.

Future research directions may explore its incorporation into cyclic peptides, peptide nucleic acids (PNAs), or antibody-drug conjugates (ADCs) – all active areas in biopharmaceutical innovation. The presence of both Fmoc protection and nitro functionality creates unique opportunities for sequential modification strategies in combinatorial chemistry approaches. These characteristics ensure CAS 270062-88-9 will remain relevant as peptide therapeutics advance toward more complex architectures.